Cas no 1807273-92-2 (Ethyl 4-cyano-2,6-diethylbenzoate)

• Product Name: Ethyl 4-cyano-2,6-diethylbenzoate
• CAS No: 1807273-92-2
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5011456
• Update Time: 2025-09-28

Ethyl 4-cyano-2,6-diethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2,6-diethylbenzoate

• Inchi： 1S/C14H17NO2/c1-4-11-7-10(9-15)8-12(5-2)13(11)14(16)17-6-3/h7-8H,4-6H2,1-3H3
• InChI Key： VFDHLYGDCJFQIO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC(C#N)=CC=1CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 291
• XLogP3: 3.5
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-cyano-2,6-diethylbenzoate

Ethyl 4-cyano-2,6-diethylbenzoate (CAS No. 1807273-92-2): An Overview of Its Properties and Applications

Ethyl 4-cyano-2,6-diethylbenzoate (CAS No. 1807273-92-2) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a cyano group and two ethyl substituents on a benzoate framework. The combination of these functional groups endows Ethyl 4-cyano-2,6-diethylbenzoate with a range of interesting properties that make it a valuable intermediate in various chemical processes.

The molecular formula of Ethyl 4-cyano-2,6-diethylbenzoate is C₁₅H₁₇NO₂, and its molecular weight is approximately 243.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including esterification and nitrile formation. One common synthetic route involves the reaction of 4-cyano-2,6-diethylbenzoic acid with ethanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.

Ethyl 4-cyano-2,6-diethylbenzoate exhibits excellent thermal stability and solubility in organic solvents, making it suitable for use in a variety of applications. In the pharmaceutical industry, this compound has been explored as a potential intermediate in the synthesis of novel drugs with anti-inflammatory and analgesic properties. Recent studies have shown that derivatives of Ethyl 4-cyano-2,6-diethylbenzoate can exhibit potent biological activities, including inhibition of specific enzymes and modulation of cellular signaling pathways.

In materials science, Ethyl 4-cyano-2,6-diethylbenzoate has been investigated for its potential use in the development of advanced functional materials. For instance, the compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. Additionally, the presence of the cyano group makes it a promising candidate for applications in electronic materials, such as conductive polymers and organic semiconductors.

The physical properties of Ethyl 4-cyano-2,6-diethylbenzoate have been extensively studied. It is a colorless to pale yellow liquid at room temperature with a characteristic odor. The compound has a boiling point around 300°C at atmospheric pressure and a melting point below -50°C. These properties make it easy to handle and process in laboratory settings and industrial applications.

Safety considerations are an important aspect when working with any chemical compound. While Ethyl 4-cyano-2,6-diethylbenzoate is generally considered safe under proper handling conditions, it is advisable to follow standard laboratory safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and storing the compound in a cool, dry place away from incompatible substances.

In terms of environmental impact, the synthesis and use of Ethyl 4-cyano-2,6-diethylbenzoate should be conducted with environmental sustainability in mind. Efforts should be made to minimize waste generation and ensure that any by-products are properly disposed of or recycled. Green chemistry principles can be applied to optimize synthetic routes and reduce the environmental footprint associated with the production and use of this compound.

The future prospects for Ethyl 4-cyano-2,6-diethylbenzoate are promising. Ongoing research is focused on exploring new applications and improving existing processes for its synthesis and use. For example, recent advancements in catalytic methods have led to more efficient and environmentally friendly routes for producing this compound on a larger scale.

In conclusion, Ethyl 4-cyano-2,6-diethylbenzoate (CAS No. 1807273-92-2) is a multifaceted organic compound with a wide range of potential applications in various fields. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As new insights emerge from ongoing studies, the role of this compound in advancing scientific knowledge and technological innovation is likely to grow even further.